[1-(3-Methyl-1,2,4-oxadiazol-5-YL)propyl]amine hydrochloride

• IUPAC Name: 1-(3-methyl-1,2,4-oxadiazol-5-yl)propan-1-amine;hydrochloride
• InChI: InChI=1S/C6H11N3O.ClH/c1-3-5(7)6-8-4(2)9-10-6;/h5H,3,7H2,1-2H3;1H
• InChI Key: ASKCEVOQIWJHJA-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC(=NO1)C)N.Cl
• Molecular Formula: C6H12ClN3O
• DSSTOX Substance ID: DTXSID50679285
• Molecular Weight: 177.63 g/mol
• CAS RN: 1018475-23-4

Description

“[1-(3-Methyl-1,2,4-oxadiazol-5-YL)propyl]amine hydrochloride” is a chemical compound with the empirical formula C7H14ClN3O and a molecular weight of 191.66. It is a derivative of the 1,2,4-oxadiazole class of compounds, which are heterocyclic scaffolds containing nitrogen and oxygen as heteroatoms in their structures.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles, such as “this compound”, has been achieved by various research groups. One reported method involves the manganese dioxide mediated oxidation of 3-aryl-5-propyl-4,5-dihydro-1,2,4,-oxadiazole, obtained from the cyclocondensation of arylamidoxamines with n-butanal.

Molecular Structure Analysis

The 1,2,4-oxadiazole ring is a five-membered heterocyclic scaffold with an oxygen and two nitrogen atoms. It can exist in four regioisomeric structures: 1,2,3-oxadiazole, 1,2,5-oxadiazole, 1,2,4-oxadiazole, and 1,3,4-oxadiazole. The nitrogen atoms in the oxadiazole ring are stronger hydrogen bond acceptors than the oxygen atom.

Chemical Reactions Analysis

1,2,4-Oxadiazoles, including “this compound”, have been used as important synthons in the development of new drugs. They can undergo various chemical transformations, typically under harsh conditions, to generate other heterocyclic and acyclic compounds.

Scientific Research Applications

[1-(3-Methyl-1,2,4-oxadiazol-5-YL)propyl]amine hydrochloride has a wide range of applications in scientific research. It is used to study the biochemical and physiological effects of various compounds, as well as to study the mechanism of action of drugs. It is also used to study the effects of various compounds on metabolism and cell signaling pathways. This compound has been used to study the effects of drugs on the central nervous system, as well as to study the pharmacokinetics and pharmacodynamics of drugs.

Mechanism of Action

Target of Action

Compounds with a 1,2,4-oxadiazole moiety have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities . Therefore, it’s plausible that [1-(3-Methyl-1,2,4-oxadiazol-5-YL)propyl]amine hydrochloride may interact with similar targets.

Mode of Action

1,2,4-oxadiazoles are known to possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen . This suggests that this compound might interact with its targets through hydrogen bonding.

Biochemical Pathways

Given the anti-infective activities of related 1,2,4-oxadiazoles , it’s possible that this compound may interfere with the biochemical pathways of infectious agents.

Result of Action

Related 1,2,4-oxadiazoles have shown anti-infective activities , suggesting that this compound may have similar effects.

Advantages and Limitations for Lab Experiments

[1-(3-Methyl-1,2,4-oxadiazol-5-YL)propyl]amine hydrochloride has several advantages as a research tool. It is a relatively inexpensive compound, and it is easy to synthesize. Additionally, this compound is a relatively safe compound, with minimal toxicity. It is also a versatile compound, with a wide range of applications in scientific research.
However, there are also some limitations to using this compound in laboratory experiments. It is a relatively unstable compound, and it can degrade quickly in the presence of light or heat. Additionally, this compound is a relatively weak agonist at the mAChR, and it is not as effective as other compounds at activating the receptor.

Future Directions

Despite its limitations, [1-(3-Methyl-1,2,4-oxadiazol-5-YL)propyl]amine hydrochloride has a wide range of potential applications in scientific research. It could be used to study the effects of drugs on the central nervous system, as well as to study the pharmacokinetics and pharmacodynamics of drugs. Additionally, this compound could be used to study the biochemical and physiological effects of various compounds, as well as to study the mechanism of action of drugs. Finally, this compound could be used to study the effects of various compounds on metabolism and cell signaling pathways.